2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H21N3O5/c1-10-8-14-16(20(24)23(10)2)15(12(9-21)19(22)28-14)11-6-7-13(25-3)18(27-5)17(11)26-4/h6-8,15H,22H2,1-5H3
• InChI Key: NYYCYOWKEDCBOY-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=C(C(=C(C=C3)OC)OC)OC)C(=O)N1C

Description

2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile, also known as DMPO-TCN, is a chemical compound with potential applications in scientific research.

Mechanism of Action

2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile functions as a fluorescent probe for the detection of ROS through a mechanism involving the oxidation of the DMPO moiety by ROS. Upon oxidation, the DMPO moiety undergoes a structural change that results in an increase in fluorescence intensity. This increase in fluorescence can be used to quantify the amount of ROS present in a sample.
Biochemical and Physiological Effects
This compound has been shown to have low cytotoxicity and high selectivity for ROS, making it a promising tool for studying ROS in biological systems. In addition, this compound has been used to study the effects of various compounds on ROS levels, and to explore potential therapeutic strategies for ROS-mediated diseases.

Advantages and Limitations for Lab Experiments

2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has several advantages for use in lab experiments, including its high selectivity for ROS, low cytotoxicity, and ability to detect ROS in real time. However, this compound also has some limitations, including its relatively low quantum yield and the need for specialized equipment for fluorescence measurements.

Future Directions

There are several potential future directions for the use of 2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile in scientific research. One area of interest is the development of new compounds based on the this compound scaffold with improved properties such as higher quantum yield and increased selectivity for specific ROS species. Another area of interest is the use of this compound in vivo to study the role of ROS in disease development and progression, and to explore potential therapeutic strategies for ROS-mediated diseases. Additionally, this compound could be used in combination with other probes and techniques to gain a more comprehensive understanding of ROS signaling pathways and their role in disease.

Synthesis Methods

2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile can be synthesized through a multistep process involving the reaction of 2,3,4-trimethoxybenzaldehyde with malononitrile, followed by the reaction of the resulting intermediate with DMPO and ammonium acetate. The final product is obtained through a cyclization reaction.

Scientific Research Applications

2-amino-6,7-dimethyl-5-oxo-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has potential applications in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS are highly reactive molecules that can cause damage to cells and tissues, and are implicated in a variety of diseases including cancer, Alzheimer's disease, and cardiovascular disease. This compound can be used to study the role of ROS in disease development and progression, and to explore potential therapeutic strategies for ROS-mediated diseases.